Cas no 2227891-73-6 ((2S)-4-fluorobutan-2-ol)

• Product Name: (2S)-4-fluorobutan-2-ol
• CAS No: 2227891-73-6
• MF: C₄H₉FO
• MW: 92.112065076828
• CID: 6254870
• PubChem ID: 165979590
• Update Time: 2025-08-04

(2S)-4-fluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-fluorobutan-2-ol
• 2227891-73-6
• (S)-4-Fluorobutan-2-ol
• EN300-1822070

• Inchi： 1S/C4H9FO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3/t4-/m0/s1
• InChI Key： PEAJLEGVRQOZNV-BYPYZUCNSA-N
• SMILES： FCC[C@H](C)O

Computed Properties

• Exact Mass: 92.063743068g/mol
• Monoisotopic Mass: 92.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 30.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-fluorobutan-2-ol

Chemical Profile of (2S)-4-fluorobutan-2-ol (CAS No. 2227891-73-6)

(2S)-4-fluorobutan-2-ol, identified by its Chemical Abstracts Service number CAS No. 2227891-73-6, is a fluorinated alcohol with significant applications in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its chiral center and fluorine substitution, has garnered attention due to its versatile role in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (2S)-4-fluorobutan-2-ol consists of a four-carbon chain with a hydroxyl group at the second carbon and a fluorine atom at the fourth carbon. The stereochemistry at the second carbon, denoted as (S), confers unique physicochemical properties that make this compound particularly valuable in medicinal chemistry. The presence of the fluorine atom introduces electron-withdrawing effects, influencing both the reactivity and solubility of the molecule.

In recent years, fluorinated compounds have become increasingly prominent in drug discovery due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. The synthesis of enantiomerically pure fluoroalcohols like (2S)-4-fluorobutan-2-ol is a critical step in developing chiral drugs that exhibit high selectivity and efficacy. Advanced synthetic methodologies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric purity.

One of the most compelling applications of (2S)-4-fluorobutan-2-ol lies in its utility as a building block for more complex pharmacophores. Researchers have leveraged this compound to design novel inhibitors targeting various biological pathways. For instance, studies have demonstrated its potential in developing kinase inhibitors, where the fluorine atom enhances interactions with the enzyme active site. Additionally, the hydroxyl group provides a handle for further functionalization, allowing for the creation of prodrugs or conjugates with enhanced bioavailability.

The role of fluorine in medicinal chemistry extends beyond simple electronic effects; it can also influence conformational preferences and hydrogen bonding capabilities. These properties are particularly relevant in designing small molecules that interact with biological targets such as proteins and nucleic acids. The stereochemical integrity of (2S)-4-fluorobutan-2-ol ensures that derivatives exhibit predictable behavior in biological systems, minimizing off-target effects and improving therapeutic index.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated alcohols like (2S)-4-fluorobutan-2-ol. Molecular modeling studies have revealed how fluorine substitution can optimize binding interactions within biological macromolecules. These insights have guided the rational design of next-generation drugs with improved pharmacological properties. Furthermore, machine learning algorithms have been trained to predict the metabolic stability and pharmacokinetic profiles of fluoroalcohols, accelerating the drug discovery process.

In conclusion, (2S)-4-fluorobutan-2-ol (CAS No. 2227891-73-6) represents a cornerstone compound in modern pharmaceutical research. Its unique structural features and functional versatility make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As our understanding of fluorinated chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in addressing unmet medical needs.